![molecular formula C19H18Cl2N4S B4536167 N-[1-(3,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(2-phenylethyl)thiourea](/img/structure/B4536167.png)
N-[1-(3,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(2-phenylethyl)thiourea
Overview
Description
N-[1-(3,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(2-phenylethyl)thiourea, also known as DPTU, is a chemical compound that has been extensively researched for its potential applications in various fields. It belongs to the class of thiourea derivatives, which have shown promising results in the development of new drugs and materials.
Scientific Research Applications
Metabolic Pathways
The metabolism of thiourea derivatives, including compounds similar to N-[1-(3,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(2-phenylethyl)thiourea, has been studied in vivo. For instance, Kaymakçıoğlu et al. (2003) investigated the in vivo metabolism of N-phenyl-N′-(3,5-dimethylpyrazole-4-yl) thiourea in rats, focusing on its anticonvulsant activity and metabolic pathways. This study serves as a foundation for understanding how thiourea derivatives are metabolized and could guide further research into the specific metabolism of this compound (Kaymakçıoğlu, Rollas, & Kartal-Aricioglu, 2003).
Synthesis and Chemical Properties
The synthesis of thiourea derivatives and their chemical reactions have been widely explored. Ledenyova et al. (2018) discussed the unexpected reaction of ethyl 4-(chloromethyl)pyrazolo[5,1-c][1,2,4]triazine-3-carboxylates with thiourea, highlighting the complex chemical behavior and potential for generating novel compounds through ANRORC rearrangement. This study provides insights into the chemical properties and synthesis pathways that could be relevant for the production of this compound derivatives (Ledenyova et al., 2018).
properties
IUPAC Name |
1-[1-[(3,4-dichlorophenyl)methyl]pyrazol-3-yl]-3-(2-phenylethyl)thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18Cl2N4S/c20-16-7-6-15(12-17(16)21)13-25-11-9-18(24-25)23-19(26)22-10-8-14-4-2-1-3-5-14/h1-7,9,11-12H,8,10,13H2,(H2,22,23,24,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYIFZHOZMJYUFR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCNC(=S)NC2=NN(C=C2)CC3=CC(=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18Cl2N4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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